Cas no 2384462-08-0 (1,2-dibromo-4-ethoxy-5-methoxybenzene)

• Product Name: 1,2-dibromo-4-ethoxy-5-methoxybenzene
• CAS No: 2384462-08-0
• MF: C₉H₁₀Br₂O₂
• MW: 309.982501506805
• CID: 6780994
• Update Time: 2026-03-12

1,2-dibromo-4-ethoxy-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dibromo-4-ethoxy-5-methoxybenzene

• Inchi： 1S/C9H10Br2O2/c1-3-13-9-5-7(11)6(10)4-8(9)12-2/h4-5H,3H2,1-2H3
• InChI Key： ZYPPXZYOLXHNQY-UHFFFAOYSA-N
• SMILES： O(C1C=C(Br)C(Br)=CC=1OC)CC

Additional information on 1,2-dibromo-4-ethoxy-5-methoxybenzene

1,2-Dibromo-4-Ethoxy-5-Methoxybenzene: A Comprehensive Overview

1,2-Dibromo-4-Ethoxy-5-Methoxybenzene (CAS No. 2384462-08-0) is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two bromine atoms at the 1 and 2 positions of the benzene ring, an ethoxy group at position 4, and a methoxy group at position 5. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 1,2-dibromo-4-ethoxy-5-methoxybenzene involves a multi-step process that typically begins with the bromination of an aromatic precursor. Recent advancements in catalytic methods have enabled more efficient and selective bromination reactions, reducing byproducts and improving yield. The presence of both ethoxy and methoxy groups plays a crucial role in directing the bromination process, ensuring the desired regioselectivity. These substituents also influence the compound's solubility and reactivity, making it suitable for various downstream applications.

One of the most notable applications of 1,2-dibromo-4-ethoxy-5-methoxybenzene is in the field of polymer chemistry. Researchers have recently explored its use as a monomer in the synthesis of advanced polymers with tailored properties. For instance, studies have demonstrated that this compound can be polymerized to form materials with enhanced thermal stability and mechanical strength. These polymers find potential applications in high-performance electronics and aerospace industries.

In addition to its role in polymer synthesis, 1,2-dibromo-4-ethoxy-5-methoxybenzene has shown promise in drug discovery efforts. Its unique structure allows for interactions with specific biological targets, making it a valuable lead compound in medicinal chemistry. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. These findings underscore the importance of further research into its pharmacological properties.

The environmental impact of 1,2-dibromo-4-ethoxy-5-methoxybenzene has also been a topic of interest among scientists. Studies have examined its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid transformation in aerobic environments. This suggests that its environmental footprint is relatively low compared to other similar compounds. However, further research is needed to fully understand its long-term effects on ecosystems.

From a safety perspective, handling 1,2-dibromo-4-ethoxy-5-methoxybenzene requires adherence to standard laboratory protocols due to its chemical reactivity. Proper ventilation and protective equipment are essential during synthesis and handling to minimize exposure risks. Despite these precautions, the compound's benefits far outweigh its potential hazards when used responsibly.

In conclusion, 1,2-dibromo-4-ethoxy-5-methoxybenzene (CAS No. 2384462-08-0) stands as a testament to the ingenuity of modern chemistry. Its versatile structure enables applications across multiple disciplines, from materials science to pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.